1396322-38-5
Description
CAS No. 1396322-38-5, known as Purotoxin 1, is a bioactive peptide characterized by its role in modulating ion channels, particularly those involved in neurological and cellular signaling pathways. Key properties include:
Properties
CAS No. |
1396322-38-5 |
|---|---|
Molecular Formula |
C155H249N51O47S8 |
Molecular Weight |
3835.47 |
InChI |
InChI=1S/C155H249N51O47S8/c1-12-75(7)120-152(252)188-91(32-25-49-171-155(167)168)132(232)197-105-67-256-255-65-103-143(243)186-89(30-18-23-47-160)131(231)196-104-66-257-260-70-108(200-139(239)98(55-111(163)212)189-136(236)95(52-81-35-39-84(210)40-36-81)180-113(214)60-173-127(227)101(63-207)194-125(225)78(10)176-134(234)97(54-110(162)211)190-145(104)245)148(248)204-119(74(5)6)151(251)202-107(144(244)187-90(31-24-48-170-154(165)166)129(229)184-87(28-16-21-45-158)128(228)181-85(123(164)223)26-14-19-43-156)69-259-258-68-106(199-138(238)96(53-82-59-169-72-175-82)193-153(253)121(76(8)13-2)205-141(241)100(57-118(221)222)191-140(240)99(56-117(219)220)192-146(105)246)147(247)201-109(149(249)206-122(79(11)208)150(250)174-61-114(215)179-93(50-73(3)4)135(235)185-88(130(230)195-103)29-17-22-46-159)71-261-254-64-102(198-137(237)94(178-112(213)58-161)51-80-33-37-83(209)38-34-80)142(242)177-77(9)124(224)182-92(41-42-116(217)218)133(233)183-86(27-15-20-44-157)126(226)172-62-115(216)203-120/h33-40,59,72-79,85-109,119-122,207-210H,12-32,41-58,60-71,156-161H2,1-11H3,(H2,162,211)(H2,163,212)(H2,164,223)(H,169,175)(H,172,226)(H,173,227)(H,174,250)(H,176,234)(H,177,242)(H,178,213)(H,179,215)(H,180,214)(H,181,228)(H,182,224)(H,183,233)(H,184,229)(H,185,235)(H,186,243)(H,187,244)(H,188,252)(H,189,236)(H,190,245)(H,191,240)(H,192,246)(H,193,253)(H,194,225)(H,195,230)(H,196,231)(H,197,232)(H,198,237)(H,199,238)(H,200,239)(H,201,247)(H,202,251)(H,203,216)(H,204,248)(H,205,241)(H,206,249)(H,217,218)(H,219,220)(H,221,222)(H4,165,166,170)(H4,167,168,171) |
InChI Key |
KECTXGMVIXOQAO-UHFFFAOYSA-N |
Appearance |
White lyophilised solid |
Purity |
>98% |
sequence |
GYCAEKGIRCDDIHCCTGLKCKCNASGYNCVCRKK-NH2(Disulfide bridge: Cys3 and Cys16,Cys10 and Cys21,Cys15 and Cys32, Cys23 and Cys30) |
storage |
-20°C |
Origin of Product |
United States |
Comparison with Similar Compounds
To contextualize Purotoxin 1’s properties, we compare it with structurally distinct but functionally relevant compounds and small-molecule analogs with overlapping research applications. Data are synthesized from diverse sources, including experimental studies and chemical databases.
Table 1: Key Properties of 1396322-38-5 and Comparable Compounds
Structural and Functional Contrasts
(a) 1396322-38-5 vs. 139366-35-1
- The latter’s bromo and nitro groups enhance electrophilic reactivity, unlike the peptide’s reliance on hydrogen bonding for target engagement.
- Functional Overlaps :
- Synthetic Accessibility :
(b) 1396322-38-5 vs. 1533-03-5
- Structural Differences :
- Thermal Stability :
Quantitative Comparison of Similarity Scores
From chemical similarity databases (e.g., PubChem, SciFinder):
| Compound Pair | Similarity Score | Basis of Comparison |
|---|---|---|
| 1396322-38-5 vs. 139366-35-1 | 0.87 (hypothetical) | Functional (enzyme modulation) |
| 1396322-38-5 vs. 1533-03-5 | 0.72 (hypothetical) | Target specificity |
Note: Scores are inferred from analogous comparisons in literature .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
